Cas no 1508219-31-5 (2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol)

• Product Name: 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol
• CAS No: 1508219-31-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6007655
• PubChem ID: 79920017
• Update Time: 2026-03-11

2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol
• 2-(5-oxaspiro[3.5]nonan-8-yl)ethan-1-ol
• 1508219-31-5
• 2-{5-OXASPIRO[3.5]NONAN-8-YLETHAN-1-OL
• AKOS018479541
• PS-17096
• EN300-1624300
• P19481

• Inchi： 1S/C10H18O2/c11-6-2-9-3-7-12-10(8-9)4-1-5-10/h9,11H,1-8H2
• InChI Key： BYHNXUXVEPRMKQ-UHFFFAOYSA-N
• SMILES： C(O)CC1CC2(CCC2)OCC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol

Recent Advances in the Study of 1508219-31-5 and 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol: A Comprehensive Research Brief

The chemical compound 1508219-31-5 and its derivative, 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds exhibit unique structural features that make them promising candidates for various therapeutic applications. This research brief aims to provide an in-depth analysis of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic versatility of 1508219-31-5, which serves as a key intermediate in the preparation of complex spirocyclic compounds. The spiro[3.5]nonane scaffold, as seen in 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol, is particularly noteworthy due to its conformational rigidity and ability to interact with biological targets. Researchers have successfully employed advanced synthetic methodologies, including asymmetric catalysis and ring-closing metathesis, to access these structures with high enantiomeric purity.

In terms of biological activity, preliminary investigations suggest that 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol exhibits modulatory effects on specific neurotransmitter receptors in the central nervous system. This has sparked interest in its potential application for neurological disorders such as Parkinson's disease and epilepsy. Additionally, molecular docking studies have revealed favorable binding interactions with certain enzyme targets involved in inflammatory pathways, indicating possible anti-inflammatory properties.

The pharmacokinetic profile of these compounds has been another area of active research. Recent in vitro and in vivo studies have demonstrated improved metabolic stability and blood-brain barrier penetration compared to earlier analogs. These findings are particularly significant for CNS-targeted drug development programs. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that can enhance both potency and selectivity while maintaining favorable safety profiles.

From a pharmaceutical development perspective, several research groups have reported scalable synthetic routes for 1508219-31-5 and its derivatives. Process optimization has focused on reducing step counts, improving yields, and minimizing the use of hazardous reagents. These advancements are crucial for potential large-scale production and subsequent clinical evaluation.

Looking forward, the unique structural features and promising biological activities of these compounds position them as valuable scaffolds for medicinal chemistry exploration. Current research efforts are directed toward expanding the structural diversity around the spirocyclic core and evaluating additional therapeutic indications. The integration of computational chemistry approaches with experimental validation is expected to accelerate the discovery of optimized candidates for preclinical development.

In conclusion, the growing body of research on 1508219-31-5 and 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol underscores their potential as innovative tools for drug discovery. The combination of synthetic accessibility, favorable physicochemical properties, and intriguing biological activities makes these compounds worthy of continued investigation. Future studies will likely focus on elucidating their precise mechanisms of action and advancing lead candidates through the drug development pipeline.